N'-Hydroxy-2-[4-(2-hydroxyethyl)-1-piperazinyl]-benzenecarboximidamide
Overview
Description
N-Hydroxy-2-[4-(2-hydroxyethyl)-1-piperazinyl]-benzenecarboximidamide (NHEBP) is a novel compound with potential applications in a variety of scientific research fields. It has been found to have a wide range of biochemical and physiological effects, and has been used in laboratory experiments to study a variety of topics.
Scientific Research Applications
Neuroprotection
HET0016 has shown neuroprotective effects in animal models of subarachnoid hemorrhage (SAH) and ischemic stroke by inhibiting the formation of 20-HETE .
Metabolic Stability Improvement
Novel leads have been designed to improve the metabolic stability of 20-HETE formation inhibitors, which could potentially include HET0016 .
Angiogenesis Inhibition
HET0016 has been reported to inhibit angiogenesis, which is the formation of new blood vessels, and is considered a second mitogenic messenger inducing growth factors in this process .
Ischemic Event Response
Studies suggest that inhibitors of 20-HETE synthesis, possibly including HET0016, protect neurons and prevent cerebral blood flow impairment and brain edema after ischemic events .
properties
IUPAC Name |
N'-hydroxy-2-[4-(2-hydroxyethyl)piperazin-1-yl]benzenecarboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4O2/c14-13(15-19)11-3-1-2-4-12(11)17-7-5-16(6-8-17)9-10-18/h1-4,18-19H,5-10H2,(H2,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYBFOPXRKURXFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)C2=CC=CC=C2C(=NO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-Hydroxy-2-[4-(2-hydroxyethyl)-1-piperazinyl]-benzenecarboximidamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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